N~1~-(2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H13F3N2O2/c18-17(19,20)12-4-1-10(2-5-12)16(24)21-13-6-7-14-11(9-13)3-8-15(23)22-14/h1-2,4-7,9H,3,8H2,(H,21,24)(H,22,23)
• InChI Key: YNKBJNHOMMFPOL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H13F3N2O2
• Molecular Weight: 334.29 g/mol

Description

N~1~-(2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-4-(trifluoromethyl)benzamide, also known as TFB-TQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Copper(II)-catalyzed Remote Sulfonylation

Copper(II)-catalyzed remote sulfonylation of aminoquinolines, including derivatives of N-(quinolin-8-yl)benzamide, has been developed for generating environmentally benign byproducts. This method utilizes sodium sulfinates as sulfide sources, resulting in moderate to high yields of N-(5-(phenylsulfonyl)quinolin-8-yl)benzamide derivatives. This process is highlighted for its environmental friendliness and efficiency in producing less odorous and more sustainable chemical products (Xia et al., 2016).

Heterogeneous Chitosan@Copper(II)‐Catalyzed Remote Trifluoromethylation

The first remote C−H trifluoromethylation of N‐(quinolin‐8‐yl)benzamide derivatives has been accomplished using a chitosan-based heterogeneous copper catalyst under mild conditions. This process, employing the Langlois reagent (CF3SO2Na) as a "CF3" source, provides a broad substrate scope with excellent yields and reusability of the catalyst, demonstrating a significant advancement in the selective activation and functionalization of N-(quinolin-8-yl)benzamide derivatives (Shen et al., 2016).

Synthesis and Properties of Quinoline Derivatives

The coupling of quinoline-6-amine with furan-2-carbonyl chloride led to the synthesis of N-(Quinolin-6-yl)furan-2-carboxamide, which was further processed to yield various quinoline derivatives. These derivatives underwent electrophilic substitution reactions and nucleophilic substitution, showcasing the chemical versatility and potential applicability of quinoline-based compounds in synthetic organic chemistry (El’chaninov & Aleksandrov, 2017).

Metal-free Synthesis of Quinolines

A novel metal-free synthesis approach for quinolines via direct condensation of amides with alkynes has been reported. This process underscores the role of N-aryl nitrilium intermediates, identified through advanced NMR techniques, in the formation of quinolines, offering a new pathway for synthesizing this class of compounds efficiently and with diverse functional group tolerance (Ye et al., 2018).

Fluorescent Chemosensor for Zn(2+)

A fluorescent sensor based on quinoline derivatives has been developed for the selective and sensitive detection of Zn(2+) ions. This sensor, incorporating a quinoline group as the fluorogenic unit, demonstrates excellent selectivity over other cations in acetonitrile aqueous solution, illustrating the potential of quinoline derivatives in analytical and environmental chemistry (Li et al., 2014).